N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[4-(tert-butylcarbamoyl)phenyl]-3-ethoxybenzamide
• InChI: InChI=1S/C20H24N2O3/c1-5-25-17-8-6-7-15(13-17)18(23)21-16-11-9-14(10-12-16)19(24)22-20(2,3)4/h6-13H,5H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key: FSGHEOJWUPAEMS-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C(=O)NC(C)(C)C

Description

N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide, also known as Boc3-EBA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and nanotechnology.

Mechanism of Action

The mechanism of action of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and survival. N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide has been shown to inhibit the activity of proteasomes, which are responsible for degrading proteins in cells. This inhibition leads to the accumulation of misfolded and damaged proteins, which can induce apoptosis in cancer cells. N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide has also been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. This inhibition can lead to the upregulation of tumor suppressor genes and the downregulation of oncogenes, which can inhibit cancer cell growth.
Biochemical and Physiological Effects:
N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and modulation of gene expression. Additionally, N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide has also been investigated for its potential as a neuroprotective agent, as it has been shown to protect neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide is its versatility, as it can be functionalized with various targeting moieties to selectively deliver drugs to specific cells or tissues. Additionally, N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide has been shown to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for anticancer drug development. However, one of the limitations of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide is its relatively complex synthesis method, which can make it difficult to produce in large quantities. Additionally, further studies are needed to fully understand the mechanism of action of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide and its potential side effects.

Future Directions

There are several potential future directions for research on N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide. One area of interest is the development of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide-based drug delivery systems for targeted cancer therapy. Another area of interest is the investigation of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide as a potential neuroprotective agent for the treatment of neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide and its potential applications in nanotechnology.

Synthesis Methods

N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide can be synthesized through a multi-step process that involves the reaction of 3-ethoxybenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with N-(tert-butoxycarbonyl)-4-aminophenol. The final step involves the reaction of the resulting intermediate with tert-butyl isocyanate to form N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide.

Scientific Research Applications

N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide has been studied extensively for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells and inducing apoptosis. N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide has also been studied for its potential as a drug delivery system, as it can be functionalized with various targeting moieties to selectively deliver drugs to specific cells or tissues. Additionally, N-{4-[(tert-butylamino)carbonyl]phenyl}-3-ethoxybenzamide has been investigated for its potential applications in nanotechnology, as it can be used to synthesize nanoparticles with unique properties.